3-fluoro-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide

• IUPAC Name: 3-fluoro-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C19H17FN4O2/c1-12-21-17(11-18(22-12)26-2)23-15-6-8-16(9-7-15)24-19(25)13-4-3-5-14(20)10-13/h3-11H,1-2H3,(H,24,25)(H,21,22,23)
• InChI Key: NFJTXJDQBYFVET-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H17FN4O2
• Molecular Weight: 352.4 g/mol
• CAS No.: 946355-07-3

Description

3-fluoro-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide is a chemical compound that has gained significant interest in scientific research due to its potential use in the development of new drugs. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various applications in the field of medicine. In

Scientific Research Applications

Selective Kinase Inhibitors

Compounds structurally related to benzamides have been explored for their potential as selective kinase inhibitors, which play a crucial role in various signaling pathways within cells. Kinase inhibitors are significant in the treatment of diseases such as cancer due to their role in cell division and signaling pathways. The development of selective inhibitors can lead to targeted therapies with fewer side effects (Schroeder et al., 2009).

Molecular Imaging Probes

Some benzamide derivatives are used in molecular imaging, particularly in positron emission tomography (PET) scans, to study various brain disorders. For instance, benzamide analogs have been developed for imaging serotonin 1A receptors in Alzheimer's disease, showcasing their application in understanding disease pathology and aiding in the diagnosis (Kepe et al., 2006).

Antimicrobial Agents

Benzamide derivatives have shown potential as antimicrobial agents, with some studies investigating their efficacy against various bacterial strains. The structure-activity relationship analysis helps in optimizing the antimicrobial activity, potentially leading to new therapeutic agents for treating infections (Limban, Marutescu, & Chifiriuc, 2011).

Fluorinated Compounds in Medicinal Chemistry

Fluorinated derivatives play a significant role in medicinal chemistry due to their unique properties, such as increased lipophilicity, stability, and ability to modulate the biological activity of compounds. Research into fluorinated compounds, including pyrimidines and benzamides, contributes to the discovery of new drugs with enhanced pharmacokinetic and pharmacodynamic profiles (Tu et al., 2007).

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-fluoro-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]benzamide. Factors such as pH, temperature, and the presence of other molecules can impact the compound’s stability and its interaction with BET bromodomains. Additionally, the cellular environment, including the presence of other proteins and post-translational modifications, can influence the compound’s efficacy .